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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B3044200

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, stability, and
handling of o-Toluic acid-13C, a stable isotope-labeled compound crucial for a variety of
research applications, including its use as an internal standard in quantitative analyses by
nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and
liquid chromatography-mass spectrometry (LC-MS).[1]

Core Physical and Chemical Properties

o-Toluic acid-13C, also known as 2-Methylbenzoic acid-13C, is a solid, white to off-white
crystalline compound at room temperature.[2][3] The incorporation of a 13C isotope provides a
distinct mass signature, facilitating its use as a tracer and internal standard in metabolic flux
analysis and therapeutic drug monitoring.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of o-Toluic acid-13C
and its unlabeled counterpart.
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Property Value Source(s)
Chemical Formula C713CHs02 [2]
Molecular Weight 137.16 g/mol

CAS Number 70838-82-3

Unlabeled CAS Number 118-90-1

Physical State Solid

White to off-white crystalline

Appearance .

solid
Melting Point 102 - 105 °C (216 - 221 °F)
Boiling Point 258 - 259 °C (496 - 498 °F)

Water Solubility

1.2 g/L

Density

Approximately 1.062 g/cm3 at
25°C

Flash Point

148 °C (298 °F)

Auto-ignition Temp.

495 °C (923 °F)

Log P (octanol/water)

2.46

Stability and Storage

o-Toluic acid-13C is a stable compound under recommended storage conditions. For long-

term viability, it is advised to store the compound at room temperature in a dry, cool, and well-

ventilated area. The container should be kept tightly closed to prevent contamination. After a

period of three years, it is recommended to re-analyze the compound for chemical purity before

use.

Incompatible Materials: To ensure stability, avoid contact with strong oxidizing agents, strong

bases, and strong acids/alkalis.
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Hazardous Decomposition Products: Under fire conditions, o-Toluic acid-13C may decompose
to produce carbon oxides (carbon monoxide and carbon dioxide).

Experimental Protocols and Handling

Given its applications as an internal standard, proper handling and protocol design are
paramount for accurate and reproducible results.

Safety and Handling Precautions

When handling o-Toluic acid-13C, it is essential to use appropriate personal protective
equipment (PPE) to avoid contact with skin and eyes, and to prevent the formation of dust and
aerosols.

e Engineering Controls: Use in a well-ventilated area, preferably with a mechanical exhaust or
a laboratory fume hood.

» Eye Protection: Wear safety glasses with side-shields or goggles.
e Hand Protection: Handle with gloves and dispose of them properly after use.

o Skin and Body Protection: Wear impervious clothing. The type of protective equipment
should be selected based on the concentration and amount of the substance at the specific
workplace.

o Respiratory Protection: If there is a risk of inhalation, use a suitable respirator.
In case of accidental exposure, follow standard first-aid measures:

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o Skin Contact: Wash off with soap and plenty of water.
 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

¢ Ingestion: Rinse mouth with water and consult a physician. Never give anything by mouth to
an unconscious person.
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Representative Experimental Workflow: Quantitative
Analysis using LC-MS

The following is a generalized workflow for the use of o-Toluic acid-13C as an internal
standard for the quantification of unlabeled o-Toluic acid in a biological matrix.

e Standard and Sample Preparation:

o Prepare a stock solution of o-Toluic acid-13C in a suitable organic solvent (e.g., methanol
or acetonitrile).

o Create a series of calibration standards by spiking known concentrations of unlabeled o-
Toluic acid into the blank biological matrix.

o Add a fixed concentration of the o-Toluic acid-13C internal standard solution to all
calibration standards, quality control samples, and unknown samples.

o Perform a sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-
phase extraction) to remove interferences from the biological matrix.

o Evaporate the solvent and reconstitute the residue in the mobile phase.
e LC-MS Analysis:

o Inject the prepared samples onto a suitable liquid chromatography (LC) system coupled to
a mass spectrometer (MS).

o Use an appropriate LC column (e.g., C18) and mobile phase to achieve chromatographic
separation of o-Toluic acid from other matrix components.

o Set up the mass spectrometer to monitor the specific mass-to-charge ratios (m/z) for both
unlabeled o-Toluic acid and o-Toluic acid-13C.

» Data Processing:

o Integrate the peak areas for both the analyte (unlabeled o-Toluic acid) and the internal
standard (o-Toluic acid-13C).
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o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratio against the concentration of
the calibration standards.

o Determine the concentration of o-Toluic acid in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis
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Figure 1: Experimental Workflow for Quantitative Analysis using o-Toluic Acid-13C as an Internal Standard

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using o-Toluic acid-13C.
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Figure 2: Stability Considerations for o-Toluic Acid-13C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3044200#0-toluic-acid-13c-physical-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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